3-(4-fluorophenyl)-N-4-pyridinylacrylamide
Overview
Description
3-(4-fluorophenyl)-N-4-pyridinylacrylamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as FPYAA and has been found to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-(4-fluorophenyl)-N-4-pyridinylacrylamide is not fully understood. However, it is believed that this compound may work by inhibiting certain enzymes that are involved in the development of cancer and other diseases.
Biochemical and Physiological Effects
Studies have shown that 3-(4-fluorophenyl)-N-4-pyridinylacrylamide has a range of biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-fluorophenyl)-N-4-pyridinylacrylamide in lab experiments is its ability to inhibit the growth of cancer cells. However, one of the limitations of using this compound is that its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on 3-(4-fluorophenyl)-N-4-pyridinylacrylamide. One of the most promising areas of research is in the development of new cancer treatments. This compound has also been found to have potential applications in the treatment of neurodegenerative diseases and inflammation. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 3-(4-fluorophenyl)-N-4-pyridinylacrylamide is a complex process that involves several steps. One of the most common methods used to synthesize this compound is through a reaction between 4-fluoroaniline and 4-pyridinecarboxaldehyde, followed by a condensation reaction with acryloyl chloride.
Scientific Research Applications
3-(4-fluorophenyl)-N-4-pyridinylacrylamide has been extensively studied for its potential use in scientific research. This compound has been found to have a range of applications, including in the study of cancer, neurodegenerative diseases, and inflammation.
properties
IUPAC Name |
(E)-3-(4-fluorophenyl)-N-pyridin-4-ylprop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O/c15-12-4-1-11(2-5-12)3-6-14(18)17-13-7-9-16-10-8-13/h1-10H,(H,16,17,18)/b6-3+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYAPUAXONHYIEL-ZZXKWVIFSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=CC(=O)NC2=CC=NC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/C(=O)NC2=CC=NC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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